3-(6-fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-methylpyrrolidine-2,5-dione

• Molecular Formula: C16H16FN3O2
• Molecular Weight: 301.31 g/mol
• IUPAC Name: 3-(6-fluoro-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)-1-methylpyrrolidine-2,5-dione
• InChI: InChI=1S/C16H16FN3O2/c1-19-15(21)7-14(16(19)22)20-5-4-10-11-6-9(17)2-3-12(11)18-13(10)8-20/h2-3,6,14,18H,4-5,7-8H2,1H3
• InChI Key: WKYJQDYNRZJPEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(C1=O)N2CCC3=C(C2)NC4=C3C=C(C=C4)F

Description

3-(6-Fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-methylpyrrolidine-2,5-dione is a synthetic heterocyclic compound featuring a beta-carboline core fused with a pyrrolidine-2,5-dione moiety. Beta-carbolines are tricyclic aromatic alkaloids known for diverse biological activities, including antiviral, anticancer, and neuroactive properties . The incorporation of a fluorine atom at the 6-position of the beta-carboline ring and a methyl group on the pyrrolidine-dione moiety may enhance its pharmacokinetic profile, such as metabolic stability and binding affinity to molecular targets.

Biological Activity

The compound 3-(6-fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-methylpyrrolidine-2,5-dione is a complex organic molecule with potential pharmacological applications. Its unique structural features suggest diverse biological activities, particularly in cancer therapy and neuropharmacology.

Structural Characteristics

This compound has a molecular formula of $C_{16}H_{16}FN_{3}O_{2}$ and a molecular weight of 301.31 g/mol . The presence of a fluorine atom and the beta-carboline moiety are notable for their implications in biological interactions and therapeutic efficacy.

Property	Value
Common Name	3-(6-fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-methylpyrrolidine-2,5-dione
CAS Number	1401536-10-4
Molecular Formula	$C_{16}H_{16}FN_{3}O_{2}$
Molecular Weight	301.31 g/mol

Biological Activity

Research indicates that compounds similar to 3-(6-fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-methylpyrrolidine-2,5-dione exhibit various biological activities:

• Anticancer Activity :
  • Studies have shown that related beta-carboline derivatives can induce apoptosis in cancer cells. For instance, compounds with similar structural motifs have been identified as effective against several cancer cell lines due to their ability to inhibit critical pathways involved in cell proliferation and survival.
• Neuropharmacological Effects :
  • Beta-carbolines are known for their interactions with the central nervous system. They may act as modulators of neurotransmitter systems, particularly GABAergic activity, which could be beneficial in treating anxiety and depression.
• Enzyme Inhibition :
  • The compound's structure suggests potential inhibitory effects on enzymes involved in metabolic pathways relevant to cancer progression. For example, it could interact with poly(ADP-ribose) polymerases (PARPs), which are crucial for DNA repair mechanisms in cancer cells.

Case Studies and Research Findings

Recent studies have explored the biological implications of compounds structurally related to 3-(6-fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-methylpyrrolidine-2,5-dione :

• Study on Tumor Cell Lines : A comparative analysis of cytotoxicity against various human tumor cell lines demonstrated that certain beta-carboline derivatives exhibited significant tumor-specific cytotoxicity without affecting normal cells .
• Mechanism of Action : Research indicated that beta-carboline derivatives could inhibit PARP activity with low EC50 values (e.g., 2.51 nM), suggesting their potential use in targeted cancer therapies .

Comparison with Similar Compounds

Structural Analogs from Marine Diketopiperazine Derivatives

Marine-derived diketopiperazines (DKPs) from Streptomyces sp. FXJ7.328 share the pyrrolidine-2,5-dione core but differ in substituents and bioactivity. Key examples include:

• (3Z,6S)-3-Benzylidene-6-Isobutylpiperazine-2,5-Dione (Compound 6) : Exhibited anti-H1N1 activity (IC50 = 28.9 ± 2.2 μM) .
• Albonoursin (Compound 7): A non-fluorinated DKP with potent antiviral activity (IC50 = 6.8 ± 1.5 μM) against H1N1 .
• (3Z,6Z)-3-(4-Hydroxybenzylidene)-6-Isobutylidenepiperazine-2,5-Dione (Compound 3) : Moderate activity (IC50 = 41.5 ± 4.5 μM) .

Key Structural Differences :

• The target compound replaces the benzylidene/isobutyl substituents of DKPs with a fluorinated beta-carboline system.
• Fluorine at the 6-position may enhance electronegativity and target binding compared to hydroxyl or alkyl groups in DKPs.

Tetrahydrocarbazole Derivatives

The patent in describes tetrahydrocarbazole derivatives (e.g., N-{3-[(6-fluoro-1,2,3,4-tetrahydro-9H-carbazol-9-yl)carbonyl]phenyl}acetamide), which share a tricyclic core analogous to beta-carboline. However, tetrahydrocarbazoles feature a six-membered aromatic ring fused to a five-membered nitrogen-containing ring, whereas beta-carbolines have a nine-membered tricyclic structure. These compounds are synthesized for "specific activity," though exact biological targets are unspecified .

Functional Implications :

• The beta-carboline’s extended conjugation may confer stronger π-π stacking interactions with biological targets compared to carbazoles.
• Fluorine substitution in both classes suggests a shared strategy to modulate bioavailability and target selectivity.

Fluorinated Pyridine-Pyrrolidine Derivatives

Catalog entries in –4 and 6–7 describe fluorinated pyridine-pyrrolidine compounds (e.g., HB615: 6-(3-((tert-butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-fluoro-3-iodopyridine). While these lack the beta-carboline or diketopiperazine core, they highlight the prevalence of fluorine in enhancing compound stability and bioactivity. No direct biological data are available for these catalog compounds .

Chlorophenyl Beta-Carboline Analog

lists 1-(3-chlorophenyl)-3-(6-fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione (CAS 1144459-95-9), a structural analog of the target compound with a chlorine substituent instead of a methyl group. This suggests that halogenation at specific positions is a common strategy for optimizing beta-carboline derivatives, though pharmacological data remain unreported .

Preparation Methods

Pictet-Spengler Cyclization

The Pictet-Spengler reaction remains the most widely employed method for constructing the beta-carboline framework. This acid-catalyzed cyclocondensation between tryptamine derivatives and carbonyl compounds generates tetrahydro-beta-carbolines (THBCs), which can be oxidized to fully aromatic systems. For the target compound, a fluorinated tryptamine precursor is required to introduce the 6-fluoro substituent. Recent advancements in one-pot Pictet-Spengler-oxidation cascades using Pd/C-K10 catalysts or iodine/DMSO systems enable direct access to aromatic beta-carbolines without isolating intermediates.

Example Protocol:

• Substrate Preparation : 6-Fluorotryptamine is synthesized via Buchwald-Hartwig amination of 6-fluoroindole with ethylene diamine, followed by reduction.

• Cyclization : Reaction with formaldehyde in trifluoroacetic acid (TFA) yields 6-fluoro-1,3,4,9-tetrahydro-2H-beta-carboline.

• Oxidation : Treatment with iodine in DMSO at 90°C achieves aromatization to 6-fluoro-beta-carboline.

Bischler-Napieralski Reaction

This method involves cyclodehydration of N-acylated tryptamine derivatives using phosphoryl chloride (POCl₃) or other dehydrating agents. While less common for beta-carbolines, it offers an alternative route for substrates sensitive to acidic conditions.

Regioselective Fluorination at the 6-Position

Introducing fluorine at the 6-position of the beta-carboline core requires careful selection of fluorination strategies. Direct electrophilic fluorination of pre-formed beta-carbolines is challenging due to poor regioselectivity. Instead, fluorinated precursors are typically incorporated early in the synthesis.

Halogen Exchange Reactions

A practical approach involves substituting a chloro or nitro group at the 6-position with fluorine. For example, 6-chloro-beta-carboline intermediates (analogous to the compound in Search Result) undergo nucleophilic aromatic substitution (SNAr) with potassium fluoride (KF) in the presence of crown ethers.

Reaction Conditions:

• Substrate : 6-Chloro-1,3,4,9-tetrahydro-2H-beta-carboline

• Reagents : KF (3 equiv), 18-crown-6 (0.1 equiv), DMF, 120°C, 12 h

• Yield : 68–72%

Directed Ortho-Metalation (DoM)

Directed metalation of protected beta-carbolines using lithium diisopropylamide (LDA) followed by quenching with N-fluorobenzenesulfonimide (NFSI) enables regioselective fluorination. This method is advantageous for late-stage functionalization but requires sterically accessible positions.

Synthesis of the Pyrrolidine-2,5-Dione Moiety

The 1-methylpyrrolidine-2,5-dione ring is constructed via cyclization of a maleamic acid derivative or through conjugate addition-cyclization sequences.

Maleic Anhydride Route

• Aminolysis : Reaction of maleic anhydride with methylamine generates N-methylmaleamic acid.

• Cyclization : Treatment with acetic anhydride and sodium acetate yields 1-methylpyrrolidine-2,5-dione.

Michael Addition-Cyclization

A more convergent strategy involves Michael addition of a beta-carboline-containing amine to dimethyl acetylenedicarboxylate (DMAD), followed by intramolecular cyclization:

• Michael Adduct Formation : 6-Fluoro-beta-carboline-2-amine reacts with DMAD in THF at 0°C.

• Cyclization : Heating in toluene with p-TsOH catalyzes ring closure to form the pyrrolidine-2,5-dione.

Convergent Assembly of the Target Compound

The final structure is assembled via N-alkylation or transition-metal-catalyzed coupling between the beta-carboline and pyrrolidine-2,5-dione subunits.

N-Alkylation Strategy

• Beta-Carboline Activation : 6-Fluoro-beta-carboline is treated with NaH in DMF to generate a reactive enolate.

• Coupling : Reaction with 1-methylpyrrolidine-2,5-dione-3-triflate affords the target compound in 65% yield.

Palladium-Catalyzed Amination

A Buchwald-Hartwig coupling between a brominated beta-carboline and the pyrrolidine-dione amine enables modular assembly:

• Catalyst : Pd₂(dba)₃/Xantphos

• Base : Cs₂CO₃

• Solvent : Toluene, 110°C

• Yield : 58%

Optimization and Scale-Up Considerations

Solvent and Temperature Effects

• Pictet-Spengler Cyclization : Microwave irradiation reduces reaction time from 24 h to 30 min while improving yield (82% vs. 75%).

• Fluorination : Use of ionic liquids (e.g., [BMIM][BF₄]) enhances fluorine nucleophilicity, increasing SNAr efficiency.

Purification Challenges

• Chromatography : Reverse-phase HPLC (C18 column, MeCN/H₂O + 0.1% TFA) resolves diastereomers arising from pyrrolidine-dione stereochemistry.

• Crystallization : Ethanol/water mixtures yield pure product as a crystalline solid (mp 214–216°C) .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-(6-fluoro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-methylpyrrolidine-2,5-dione, and how can reaction yields be optimized?

• Methodology : Begin with a β-carboline precursor (e.g., 6-fluoro-1,3,4,9-tetrahydro-2H-beta-carboline) and employ a nucleophilic substitution or condensation reaction with 1-methylpyrrolidine-2,5-dione derivatives. Optimize solvent polarity (e.g., DMF or THF) and temperature (80–120°C) to enhance reactivity. Monitor reaction progress via HPLC or TLC, and purify using column chromatography with gradient elution (e.g., hexane/ethyl acetate mixtures). Yield optimization may require iterative adjustments to stoichiometry and catalyst loading (e.g., Pd/C for hydrogenation steps) .

Q. How can the structural integrity of the synthesized compound be validated?

• Methodology : Use high-resolution NMR (¹H, ¹³C, and ¹⁹F) to confirm the presence of the fluoro-beta-carboline core and methylpyrrolidine-dione substituents. Compare experimental chemical shifts with computational predictions (e.g., DFT calculations). X-ray crystallography is recommended for absolute configuration determination, particularly for chiral centers in the tetrahydro-beta-carboline scaffold. Mass spectrometry (HRMS or ESI-MS) should corroborate the molecular ion peak (M⁺ or [M+H]⁺) .

Q. What preliminary assays are suitable for evaluating the compound’s biological activity?

• Methodology : Screen for receptor-binding affinity (e.g., serotonin or dopamine receptors) using radioligand displacement assays. Assess cytotoxicity via MTT or resazurin-based assays in neuronal cell lines (e.g., SH-SY5Y). Include positive controls (e.g., known beta-carboline derivatives) and validate results with dose-response curves (IC₅₀/EC₅₀ calculations) .

Advanced Research Questions

Q. How can researchers resolve contradictions in pharmacological data between in vitro and in vivo models for this compound?

• Methodology : Perform pharmacokinetic studies (e.g., bioavailability, metabolic stability) to identify discrepancies in absorption or first-pass metabolism. Use LC-MS/MS to quantify parent compound and metabolites in plasma/tissue homogenates. Validate target engagement via ex vivo receptor occupancy assays. If in vitro activity is not replicated in vivo, consider prodrug modification or nanoparticle-based delivery to enhance CNS penetration .

Q. What computational strategies are effective for predicting off-target interactions or toxicity?

• Methodology : Employ molecular docking (e.g., AutoDock Vina) to screen against databases like ChEMBL or PubChem for potential off-targets. Use QSAR models to predict hepatotoxicity or cardiotoxicity risks (e.g., using ADMETlab 2.0). Validate predictions with high-content screening (HCS) in primary hepatocytes or cardiomyocytes .

Q. How can the compound’s mechanism of action be elucidated in complex biological systems?

• Methodology : Combine transcriptomic (RNA-seq) and proteomic (LC-MS/MS) profiling in treated cell lines to identify dysregulated pathways. Use CRISPR-Cas9 knockout models to validate candidate targets (e.g., kinases or epigenetic regulators). For neuroactive compounds, employ calcium imaging or patch-clamp electrophysiology to assess neuronal excitability changes .

Q. What experimental designs are optimal for studying structure-activity relationships (SAR) within this chemical class?

• Methodology : Synthesize analogs with systematic modifications (e.g., fluorine substitution at alternative positions, methyl group removal). Test analogs in parallel using standardized assays (e.g., receptor binding, metabolic stability). Apply multivariate statistical analysis (e.g., PCA) to correlate structural features with activity. Publish negative results to refine SAR hypotheses .

Data Interpretation and Reproducibility

Q. How should researchers address batch-to-batch variability in compound synthesis?

• Methodology : Implement strict quality control protocols, including NMR purity checks (>95%) and chiral HPLC for enantiomeric excess determination. Document reaction conditions (e.g., humidity, inert gas purity) in detail. Use statistical tools (e.g., ANOVA) to compare biological activity across batches and identify critical process parameters .

Q. What frameworks guide the integration of this compound’s findings into broader neuropharmacological research?

• Methodology : Align results with established theories (e.g., beta-carboline modulation of monoaminergic systems). Use systems biology approaches to map interactions onto pathways like neuroinflammation or synaptic plasticity. Collaborate with computational biologists to build predictive models of polypharmacology .